2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: 2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C13H15N3O3S/c1-18-9-3-4-11(19-2)10(6-9)16-13-15-8(7-20-13)5-12(14)17/h3-4,6-7H,5H2,1-2H3,(H2,14,17)(H,15,16)
• InChI Key: KSWHASBFWONAHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=NC(=CS2)CC(=O)N
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

The compound “2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide” is a complex organic molecule. It is related to the compound 2-Amino-1-(2,5-dimethoxyphenyl)ethanol. This compound is an ethanolamine derivative and is known for its efficacy as a cardiovascular drug due to its long-lasting blood pressure-increasing effect.

Synthesis Analysis

The synthesis of this compound could potentially involve several steps. One possible method, as described in a patent, involves starting with 1-(2,5-dimethoxyphenyl)-2-bromoethanone and reacting it with hexamine in the presence of a solvent system comprising Tetrahydrofuran and water. The resulting aminoethanone is then acylated with haloacetylchloride and sodium acetate in an acetone-water solvent system. This product is reduced selectively first with sodium borohydride and subsequently with stannous chloride.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The presence of the 2,5-dimethoxyphenyl group suggests that it may have aromatic properties. The compound also contains an amino group and a thiazol ring, which could contribute to its reactivity and biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the 2,5-dimethoxyphenyl group could potentially influence its solubility and reactivity. The compound’s molecular weight, solubility, and other properties would need to be determined experimentally.

Mechanism of Action

Target of Action

It is known that similar compounds have been found to interact withα1-adrenergic receptors . These receptors primarily mediate smooth muscle contraction and have other important functions as well .

Mode of Action

It can be inferred from related compounds that it may act as anagonist to its target receptors . Agonists bind to receptors and activate them to produce a biological response. In the case of α1-adrenergic receptors, activation typically leads to smooth muscle contraction .

Biochemical Pathways

Based on its potential interaction with α1-adrenergic receptors, it can be inferred that it may influence pathways related tosmooth muscle contraction and potentially other pathways regulated by these receptors .

Pharmacokinetics

It is known that similar compounds are often absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine . These properties can significantly impact the bioavailability of the compound.

Result of Action

Based on its potential interaction with α1-adrenergic receptors, it can be inferred that it may lead tosmooth muscle contraction . This could potentially result in various physiological effects, depending on the specific tissues and cells involved.